Cas no 2639429-75-5 (tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate)

• Product Name: tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate
• CAS No: 2639429-75-5
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5651901
• PubChem ID: 165899485
• Update Time: 2025-05-22

tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27784062
• 2639429-75-5
• tert-butyl 2-[(3-phenylazetidin-3-yl)oxy]acetate
• tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate

• Inchi： 1S/C15H21NO3/c1-14(2,3)19-13(17)9-18-15(10-16-11-15)12-7-5-4-6-8-12/h4-8,16H,9-11H2,1-3H3
• InChI Key： URQHILKOVUDANI-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC(C)(C)C)C1(C2C=CC=CC=2)CNC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate

Recent Advances in the Study of tert-Butyl 2-(3-Phenylazetidin-3-yl)oxyacetate (CAS: 2639429-75-5)

The compound tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate (CAS: 2639429-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and phenyl substituent, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and inflammatory diseases.

One of the key areas of research involving tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate is its role as a building block for the synthesis of small-molecule modulators of G-protein-coupled receptors (GPCRs). GPCRs are a critical class of drug targets, and the structural features of this compound make it an attractive candidate for the development of selective ligands. Recent publications have highlighted its use in the design of compounds with potential anxiolytic and antidepressant effects, leveraging its ability to interact with serotonin and dopamine receptors.

In addition to its pharmacological potential, tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate has been investigated for its chemical reactivity and stability under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and confirm its purity. These studies are essential for ensuring the reproducibility of synthetic protocols and the reliability of subsequent biological assays.

Another promising avenue of research involves the incorporation of tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate into larger, more complex molecular frameworks. For instance, it has been used as a key intermediate in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but exhibit enhanced metabolic stability. This approach has shown potential in the development of new antimicrobial and anticancer agents, as demonstrated in recent preclinical studies.

Despite these advancements, challenges remain in optimizing the synthetic routes for tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate to improve yield and scalability. Recent efforts have focused on green chemistry principles, such as the use of catalytic methods and environmentally friendly solvents, to address these issues. These innovations not only enhance the sustainability of the production process but also align with the growing demand for eco-friendly pharmaceutical manufacturing.

In conclusion, tert-butyl 2-(3-phenylazetidin-3-yl)oxyacetate (CAS: 2639429-75-5) represents a valuable tool in modern drug discovery and chemical biology. Its diverse applications, from GPCR modulation to peptidomimetic design, underscore its importance in the development of next-generation therapeutics. Continued research into its properties and potential uses will likely yield further breakthroughs in the coming years.